Cas no 128464-85-7 (3-Bromo-5-tert-butyl-4,5-dihydroisoxazole)

• Product Name: 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole
• CAS No: 128464-85-7
• Molecular Formula: C₇H₁₂NOBr
• Molecular Weight: 206.08028
• CID: 1073929
• PubChem ID: 14640013

3-Bromo-5-tert-butyl-4,5-dihydroisoxazole Properties

Names and Identifiers

• 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole
• 3-bromo-5-(1,1-dimethylethyl)-4,5-dihydro-Isoxazole
• 3-bromo-5-tert-butyl-4,5-dihydro-isoxazole
• AGN-PC-00229J
• CTK8E2311
• FT-0685653
• RP08889
• DTXSID40562470
• 3-Bromo-5-(tert-butyl)-4,5-dihydroisoxazole
• DB-062643
• 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole 95+%
• W-205297
• 3-bromo-5-tert-butyl-4,5-dihydro-1,2-oxazole
• SY318784
• A907910
• AKOS015841308
• MFCD11707001
• 128464-85-7
• SCHEMBL25587693
• CS-0359773

• MDL： MFCD11707001
• InChIKey： OVTHQBDSNGJXQT-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12BrNO/c1-7(2,3)5-4-6(8)9-10-5/h5H,4H2,1-3H3
• SMILES： CC(C1CC(Br)=NO1)(C)C

Computed Properties

• Exact Mass: 205.01026
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 205.01023g/mol
• Heavy Atom Count: 10
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59
• Refractive Index: 1.531
• Boiling Point: 195.754°C at 760 mmHg
• Flash Point: 72.19°C
• Density: 1.441

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines